Cas no 26351-19-9 (Violuric acid monohydrate)

• Product Name: Violuric acid monohydrate
• CAS No: 26351-19-9
• MF: C₄H₅N₃O₅
• MW: 175.099600553513
• MDL: MFCD00149401
• CID: 88661
• PubChem ID: 87561881
• Update Time: 2025-04-18

Violuric acid monohydrate Chemical and Physical Properties

Names and Identifiers

• 5-(Hydroxyimino)pyrimidine-2,4,6(1H,3H,5H)-trione hydrate
• Alloxan-5-oxime monohydrate~5-Isonitrosobarbituric acid monohydrate
• Violuric acid monohydrate
• methyl 4-methylbenzenesulfonate
• 2,4,5,6(1H,3H)-Pyrimidinetetrone 5-oxime,5-Isonitrosobarbituric acid,Alloxan-5-oxime
• 5-(Hydroxyimino)-2,4,6(1H,3H,5H)-pyrimidinetrione
• Methyl p-tosylate
• Methyl toluene sulfonate
• Methyl toluene-4-sulfonate
• Methyl tosylate
• Methyl-p-toluenesulfonate
• p-Toluenesulfonic acid,methyl ester
• Vinylene carbonate
• Alloxan-5-oxime Monohydrate
• 5-Isonitrosobarbituric Acid Monohydrate
• 2,4,5,6(1H,3H)-Pyrimidinetetrone 5-oxime monohydrate
• 2,4,5,6(1H,3H)-Pyrimidinetetrone, 5-oxime, monohydrate
• C4NH33O4.H2O
• YHAIHNZKUCGXRI-UHFFFAOYSA-N
• 7290AF
• AK128124
• ST2418579
• AX8249915
• ST51040059
• pyrimidine-2,4,5,6(1H,3H)-tetrone monohydrate
• 5-(hydroxyimino)-1,3-diazinane-2,4,6-trione hydrate
• 2,4,5,6(1H,3H)-Pyrimidinetetrone, 5-oxime, hydrate (1:1)
• 5-(hydroxyim
• CID 135845148
• Violuricacidmonohydrate,97%
• 2,4,5,6(1H,3H)-Pyrimidinetetrone 5-oxime, 5-Isonitrosobarbituric acid, Alloxan-5-oxime
• Violuric Acid Monohydre
• Oximidomesoxalylurea
• Violuric acid monohydrate (for spectrophotometric det. of Co,)≥ 98%
• VIOLURIC ACID HYDRATE
• C93455
• Violuric acid monohydrate, for spectrophotometric det. of Co, >=97.0%
• CS-0450283
• EN300-7830345
• SY112219
• MFCD00149401
• AKOS016013196
• J-016393
• 26351-19-9
• AS-70120
• AC-25535
• 6-Hydroxy-5-nitrosopyrimidine-2,4(1H,3H)-dione Hydrate
• 6-hydroxy-5-nitroso-1H-pyrimidine-2,4-dione;hydrate
• SCHEMBL864068
• QJGCOHAQRQNJFS-UHFFFAOYSA-N

• MDL： MFCD00149401
• Inchi： 1S/C4H3N3O4.H2O/c8-2-1(7-11)3(9)6-4(10)5-2;/h(H3,5,6,8,9,10);1H2
• InChI Key： QJGCOHAQRQNJFS-UHFFFAOYSA-N
• SMILES： OC1=C(C(NC(N1)=O)=O)N=O.O
• BRN： 162342

Computed Properties

• Exact Mass: 175.02300
• Monoisotopic Mass: 175.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109

Experimental Properties

• Color/Form: Not determined
• Density: No data available
• Melting Point: 240-250 °C (dec.)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Partly miscible in water.
• PSA: 117.09000
• LogP: -1.22410
• Solubility: Not determined
• Merck: 10000
• Vapor Pressure: No data available

Violuric acid monohydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：BA4225000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)